Cas no 2172614-49-0 (4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylbut-2-enoic acid)

• Product Name: 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylbut-2-enoic acid
• CAS No: 2172614-49-0
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6362910
• PubChem ID: 165958496
• Update Time: 2025-05-21

4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylbut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylbut-2-enoic acid
• 4-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-2-methylbut-2-enoic acid
• 2172614-49-0
• EN300-1530260

• Inchi： 1S/C27H30N2O5/c1-17(26(31)32)13-14-28-25(30)18-7-6-8-19(15-18)29-27(33)34-16-24-22-11-4-2-9-20(22)21-10-3-5-12-23(21)24/h2-5,9-13,18-19,24H,6-8,14-16H2,1H3,(H,28,30)(H,29,33)(H,31,32)/b17-13+
• InChI Key： ROGZFYZXLKXLGQ-GHRIWEEISA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCCC(C(NC/C=C(/C(=O)O)\C)=O)C1)=O

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylbut-2-enoic acid

Introduction to Compound CAS No 2172614-49-0: 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylbut-2-enoic Acid

The compound with CAS No 2172614-49-0, known as 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylbut-2-enoic acid, is a complex organic molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique structure, which combines a cyclohexyl group with a fluorenylmethoxycarbonyl (Fmoc) moiety, making it a valuable compound for research and development purposes.

Chemical Structure and Properties

The molecular structure of this compound is highly intricate, featuring a cyclohexane ring substituted with an Fmoc group. The Fmoc group, derived from fluorene, is a well-known protecting group in peptide synthesis due to its stability and ease of removal under specific conditions. The presence of the Fmoc group in this compound suggests its potential use in peptide synthesis or as a building block for more complex molecules.

The compound also contains a formamide group and a substituted butenoic acid moiety. These functional groups contribute to the compound's reactivity and versatility, making it suitable for various chemical transformations. The butenoic acid group, in particular, introduces unsaturation into the molecule, which can influence its physical properties such as solubility and melting point.

Applications in Pharmaceutical Research

In the pharmaceutical industry, compounds like CAS No 2172614-49-0 are often explored for their potential as drug candidates or intermediates in drug synthesis. The Fmoc group's presence makes this compound particularly interesting for peptide-based drug development. Recent studies have highlighted the importance of Fmoc-containing peptides in targeted drug delivery systems, where they can serve as carriers for therapeutic agents.

Moreover, the butenoic acid moiety may contribute to the compound's ability to interact with biological targets such as enzymes or receptors. This interaction could be harnessed to develop new drugs with improved efficacy and reduced side effects. Current research is focusing on optimizing such compounds to enhance their pharmacokinetic properties, ensuring better absorption and bioavailability.

Synthesis and Manufacturing

The synthesis of CAS No 2172614-49-0 involves a multi-step process that combines organic synthesis techniques with advanced purification methods. Key steps include the formation of the Fmoc group through Friedel-Crafts alkylation of fluorene followed by esterification. Subsequent steps involve coupling reactions to introduce the cyclohexylformamido and butenoic acid groups.

Recent advancements in catalytic methods have enabled more efficient syntheses of similar compounds, reducing production costs and improving yield. These improvements are critical for scaling up production if the compound is to be used in large-scale applications such as pharmaceutical manufacturing.

Toxicological and Environmental Considerations

As with any new chemical entity, understanding the toxicological profile of CAS No 2172614-49-0 is essential before it can be widely used. Initial studies suggest that the compound exhibits low acute toxicity; however, long-term effects require further investigation. Regulatory agencies mandate comprehensive toxicological assessments to ensure that such compounds meet safety standards for human use.

Environmental impact is another critical consideration. The biodegradability of CAS No 2172614-49-0 needs to be evaluated to assess its potential contribution to environmental pollution. Current research is exploring green chemistry approaches to minimize waste and improve sustainability in the synthesis of similar compounds.

Future Prospects

The future outlook for CAS No 2172614-49-0 appears promising, driven by ongoing research into its applications in drug discovery and materials science. Collaborative efforts between academic institutions and industry partners are expected to accelerate its development into viable commercial products.

In conclusion, CAS No 2172614-49-0 represents a significant advancement in organic chemistry with diverse potential applications. Its unique structure and functional groups make it a valuable tool for researchers across multiple disciplines. As our understanding of this compound deepens through continued study, it holds the promise of contributing significantly to scientific progress and innovation.